5-chloro-N-[(pyridin-4-yl)methyl]-1,3-benzoxazol-2-amine

• IUPAC Name: 5-chloro-N-(pyridin-4-ylmethyl)-1,3-benzoxazol-2-amine
• InChI: InChI=1S/C13H10ClN3O/c14-10-1-2-12-11(7-10)17-13(18-12)16-8-9-3-5-15-6-4-9/h1-7H,8H2,(H,16,17)
• InChI Key: KKWDTFHZTSJNFM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1Cl)N=C(O2)NCC3=CC=NC=C3
• Molecular Formula: C13H10ClN3O
• Molecular Weight: 259.69 g/mol

Description

This compound is a derivative of pyrimidinamine. Pyrimidinamines are considered promising agricultural compounds due to their outstanding activity and unique mode of action. They act as mitochondrial complex I electron transport inhibitors (MET I).

Synthesis Analysis

The synthesis of pyrimidinamine derivatives, including “5-chloro-N-[(pyridin-4-yl)methyl]-1,3-benzoxazol-2-amine”, involves using pyrimidifen as a template according to the principle of bioisosterism. The new compounds showed excellent fungicidal activity.

Molecular Structure Analysis

The optimal structure of the pyridine group was 5-CF3; the optimal structure of the pyrimidine group was 2-CH3-5-Cl-6-CHF2. The spatial configuration of the carbon atoms connected to R3 plays an important role. When the carbon atom is in S configuration, the fungicidal activity of the compound is the best.

Chemical Reactions Analysis

The intercalated molecules were placed between SO3H groups of the host layers. Their mutual positions and orientations were solved by molecular simulation methods and compared with the presented experimental results.

Scientific Research Applications

5-chloro-N-[(pyridin-4-yl)methyl]-1,3-benzoxazol-2-amine has been used in a variety of scientific research applications. It has been used as a tool for drug discovery, as it can be used to identify new compounds that may have therapeutic effects. It has also been used in biochemistry research, as it can be used to study the structure and function of proteins and other macromolecules. In addition, this compound has been used in pharmacology research, as it can be used to study the effects of drugs on the body.

Mechanism of Action

Target of Action

Similar compounds have been found to interact with various proteins and enzymes, influencing their function .

Mode of Action

The compound likely interacts with its target(s) in a manner that alters their function, leading to changes at the cellular level .

Biochemical Pathways

Similar compounds have been shown to influence various biochemical pathways, leading to downstream effects .

Pharmacokinetics

These properties play a crucial role in determining the bioavailability of the compound .

Result of Action

Similar compounds have been shown to exert various effects at the molecular and cellular levels .

Advantages and Limitations for Lab Experiments

The use of 5-chloro-N-[(pyridin-4-yl)methyl]-1,3-benzoxazol-2-amine in laboratory experiments has several advantages. First, it is a relatively simple molecule to synthesize, so it can be produced in large quantities. Second, it is a highly versatile molecule that can be used in a variety of experiments. Finally, it is relatively inexpensive to purchase.
However, there are also some limitations to using this compound in laboratory experiments. First, the exact mechanism of action of the molecule is not yet fully understood, so it is difficult to predict the exact effects of the molecule in different experiments. Second, the molecule is relatively unstable, so it must be handled with care. Finally, the molecule is highly toxic, so it must be handled with extreme caution.

Future Directions

There are a number of potential future directions for research involving 5-chloro-N-[(pyridin-4-yl)methyl]-1,3-benzoxazol-2-amine. First, more research is needed to better understand the exact mechanism of action of the molecule. Second, further research is needed to identify the exact biochemical and physiological effects of the molecule. Third, more research is needed to identify potential therapeutic applications for the molecule. Fourth, further research is needed to identify potential toxic effects of the molecule. Finally, more research is needed to develop safer and more efficient methods of synthesizing the molecule.

Synthesis Methods

5-chloro-N-[(pyridin-4-yl)methyl]-1,3-benzoxazol-2-amine is synthesized through a multi-step process, beginning with the reaction of 4-pyridin-2-ylmethylchloride with 1,3-benzoxazol-2-amine. The reaction is carried out in a mixture of dichloromethane and methanol, which serves as the solvent. The reaction yields the desired product, this compound. This reaction is relatively simple and can be carried out in a short amount of time.

Safety and Hazards

The compound should be handled with care to avoid dust formation. It is harmful by inhalation, in contact with skin, and if swallowed. Personal protective equipment should be used, and adequate ventilation should be ensured.